Cas no 14847-23-5 (1,2-Cyclohexadiene)

1,2-Cyclohexadiene structure
1,2-Cyclohexadiene structure
Product Name:1,2-Cyclohexadiene
CAS No:14847-23-5
MF:C6H8
MW:80.127721786499
CID:96543
PubChem ID:34700
Update Time:2025-04-18

1,2-Cyclohexadiene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexadiene
    • cyclohexa-1,2-diene
    • Q27117207
    • 14847-23-5
    • CHEBI:37612
    • FT-0700731
    • DTXSID50275105
    • 4-cyclohexadiene
    • Inchi: 1S/C6H8/c1-2-4-6-5-3-1/h1,5H,2,4,6H2
    • InChI Key: NMGSDTSOSIPXTN-UHFFFAOYSA-N
    • SMILES: C1CC=C=CC1

Computed Properties

  • Exact Mass: 80.06264
  • Monoisotopic Mass: 80.062600255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 70.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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